Cas no 1805209-45-3 (3,4-Bis(trifluoromethyl)-2-iodoaniline)

• Product Name: 3,4-Bis(trifluoromethyl)-2-iodoaniline
• CAS No: 1805209-45-3
• MF: C₈H₄F₆IN
• MW: 355.018955230713
• CID: 4794017
• Update Time: 2023-08-17

3,4-Bis(trifluoromethyl)-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-iodoaniline

• Inchi： 1S/C8H4F6IN/c9-7(10,11)3-1-2-4(16)6(15)5(3)8(12,13)14/h1-2H,16H2
• InChI Key： YKVWMGZMOGUNOH-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 3.7
• Topological Polar Surface Area: 26